N-(isoxazol-3-yl)-1-(6-methoxybenzo[d]thiazol-2-yl)azetidine-3-carboxamide

• IUPAC Name: 1-(6-methoxy-1,3-benzothiazol-2-yl)-N-(1,2-oxazol-3-yl)azetidine-3-carboxamide
• InChI: InChI=1S/C15H14N4O3S/c1-21-10-2-3-11-12(6-10)23-15(16-11)19-7-9(8-19)14(20)17-13-4-5-22-18-13/h2-6,9H,7-8H2,1H3,(H,17,18,20)
• InChI Key: FOKLYPPMPRFIPL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)N3CC(C3)C(=O)NC4=NOC=C4
• Molecular Formula: C15H14N4O3S
• Molecular Weight: 330.4 g/mol

Description

Isoxazole derivatives, such as 6-fluoro-N-(6-methoxybenzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine and N-(pyrimidin-2-yl)benzo[d]thiazol-2-amine, have been synthesized and evaluated for their cytotoxicity. These compounds have shown anti-cancer activity against various cancer cell lines.

Synthesis Analysis

The synthesis of isoxazole derivatives involves the use of various catalysts. For instance, a highly regioselective and enantioselective N-alkylation of isoxazol-5-ones with para-quinone methides has been developed. This reaction provides a useful approach for intermolecular chiral C–N bond formation.

Chemical Reactions Analysis

Isoxazole derivatives undergo various chemical reactions. For instance, an unexpected asymmetric N-addition of isoxazolinones has been reported, which afforded a series of enantioenriched N-diarylmethane substituted isoxazolinones.

Scientific Research Applications

Anti-Cancer Activity

• .
• .

Future Directions

Isoxazole derivatives have shown potential in medical research, particularly in the development of anti-cancer drugs. Further biological testing in in vivo models is suggested for these compounds.